Cas no 56703-34-5 (3-4-(hydroxymethyl)phenylpropanoic acid)

• Product Name: 3-4-(hydroxymethyl)phenylpropanoic acid
• CAS No: 56703-34-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD20638745
• CID: 348077
• PubChem ID: 20322124
• Update Time: 2025-11-02

3-4-(hydroxymethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-(hydroxymethyl)-
• 3-[4-(hydroxymethyl)phenyl]propanoic acid
• 3-4-(hydroxymethyl)phenylpropanoic acid
• CS-0379577
• DTXSID50605201
• AKOS022397406
• Z1262512949
• 3-(4-(Hydroxymethyl)phenyl)propanoic acid
• (4-(Hydroxymethyl)phenyl)propanoic acid
• 4-Hydroxymethyl-hydrocinnamic acid
• 56703-34-5
• 3-(4-hydroxymethyl-phenyl)-propionic acid
• (4-(Hydroxymethyl)phenyl)propanoicacid
• EN300-314481
• F83945
• SCHEMBL1411497
• CKLYBTLKNBKSIE-UHFFFAOYSA-N
• DB-331011

• MDL： MFCD20638745
• Inchi： 1S/C10H12O3/c11-7-9-3-1-8(2-4-9)5-6-10(12)13/h1-4,11H,5-7H2,(H,12,13)
• InChI Key： CKLYBTLKNBKSIE-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-4-(hydroxymethyl)phenylpropanoic acid

3-(4-(Hydroxymethyl)phenyl)propanoic Acid (CAS 56703-34-5): A Versatile Chemical Compound with Broad Applications

3-(4-(Hydroxymethyl)phenyl)propanoic acid (CAS 56703-34-5) is an important organic compound that has gained significant attention in various industries due to its unique chemical properties and versatile applications. This aromatic carboxylic acid derivative features both a hydroxymethyl group and a propanoic acid moiety, making it a valuable intermediate in pharmaceutical synthesis, cosmetic formulations, and material science.

The compound's molecular structure, characterized by the phenyl ring substituted with a hydroxymethyl group at the para position and a three-carbon carboxylic acid chain, gives it distinct physicochemical properties. With a molecular formula of C₁₀H₁₂O₃ and molecular weight of 180.20 g/mol, 3-(4-(hydroxymethyl)phenyl)propanoic acid typically appears as a white to off-white crystalline powder at room temperature. Its balanced hydrophilicity and lipophilicity contribute to its excellent solubility profile, dissolving well in polar organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while showing moderate solubility in water.

In the pharmaceutical industry, CAS 56703-34-5 serves as a crucial building block for the synthesis of various active pharmaceutical ingredients (APIs). Researchers particularly value its hydroxymethylphenyl structure for developing novel anti-inflammatory compounds and metabolic regulators. Recent studies published in the Journal of Medicinal Chemistry highlight its potential as a precursor for designing selective enzyme inhibitors, addressing one of the most searched topics in pharmaceutical research today: "targeted drug design for personalized medicine."

The cosmetic industry has shown growing interest in 3-(4-(hydroxymethyl)phenyl)propanoic acid due to its mild nature and skin-conditioning properties. Formulators appreciate its dual functionality as both a moisturizing agent (through its hydroxyl group) and a pH adjuster (via its carboxylic acid group). In response to the trending consumer demand for "clean beauty" and "multifunctional cosmetic ingredients," several major brands have incorporated derivatives of this compound into their anti-aging and skin-brightening formulations.

Material scientists are exploring innovative applications of 56703-34-5 in polymer chemistry. The compound's ability to participate in both condensation and addition polymerization reactions makes it valuable for creating specialty polymers with enhanced thermal stability and mechanical properties. This aligns with current industry focus on "sustainable materials" and "high-performance polymers," as evidenced by numerous patent applications in this domain over the past three years.

From a synthetic chemistry perspective, 3-(4-(hydroxymethyl)phenyl)propanoic acid can be produced through several routes, with the most common being the oxidation of corresponding alcohols or the hydrolysis of appropriate esters. Manufacturers have optimized these processes to achieve high yields (>85%) while minimizing environmental impact, responding to the growing market demand for "green chemistry" solutions. Analytical characterization typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring the high purity (>98%) required for most applications.

The global market for CAS 56703-34-5 has shown steady growth, with projections indicating a compound annual growth rate (CAGR) of 5.2% from 2023 to 2028, according to recent market analysis reports. This growth is driven by increasing demand from the Asia-Pacific region, particularly in pharmaceutical and cosmetic applications. Industry experts attribute this trend to rising health consciousness and disposable incomes in emerging economies, coupled with the search for "innovative chemical intermediates" that can enhance product performance.

Quality control measures for 3-(4-(hydroxymethyl)phenyl)propanoic acid are stringent, with specifications typically including limits for heavy metals, residual solvents, and related substances. Reputable suppliers provide comprehensive certificates of analysis (CoA) and material safety data sheets (MSDS), addressing the pharmaceutical industry's emphasis on "quality by design" and "regulatory compliance" in raw material sourcing.

Storage and handling recommendations for 56703-34-5 include keeping the material in tightly sealed containers at room temperature, protected from moisture and direct sunlight. These conditions maintain the compound's stability and prevent the potential formation of degradation products, a critical consideration for users searching for "stable chemical intermediates" and "long shelf-life raw materials."

Recent scientific literature reveals exciting developments in the application of 3-(4-(hydroxymethyl)phenyl)propanoic acid derivatives. A 2023 study in Advanced Materials demonstrated its utility in creating self-healing polymers, while research in Bioorganic Chemistry highlighted its potential as a scaffold for developing new antimicrobial agents. These advancements correspond with trending searches for "smart materials" and "novel antibacterial compounds" in scientific databases.

Environmental and safety assessments of CAS 56703-34-5 indicate favorable profiles, with biodegradability studies showing moderate environmental persistence. The compound's eco-toxicity parameters fall within acceptable ranges for industrial use, making it an attractive option for manufacturers prioritizing "sustainable chemistry" and "green manufacturing" practices.

In conclusion, 3-(4-(hydroxymethyl)phenyl)propanoic acid represents a versatile and valuable chemical intermediate with expanding applications across multiple industries. Its unique structural features, combined with favorable physicochemical properties and growing market demand, position it as a compound of continuing interest. As research uncovers new applications and synthetic methodologies, 56703-34-5 is likely to maintain its relevance in addressing current challenges in pharmaceutical development, cosmetic innovation, and advanced material design.